2,2-Difluoro-3-hydroxypentanoic acid
Overview
Description
2,2-Difluoro-3-hydroxypentanoic acid is a synthetic organic compound with the molecular formula C5H8F2O3 and a molecular weight of 154.11 . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H8F2O3/c1-2-3(8)5(6,7)4(9)10/h3,8H,2H2,1H3,(H,9,10) . This indicates the specific arrangement of atoms in the molecule.Physical and Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3 . Its boiling point is 263.7±40.0 °C at 760 mmHg . The flash point is 113.3±27.3 °C . The compound has a LogP value of 0.70, indicating its relative lipophilicity .Scientific Research Applications
Analytical Chemistry in Beverage Analysis
Gracia-Moreno et al. (2015) developed a method for quantitative determination of hydroxy acids in wines and other alcoholic beverages, including 2-hydroxy-3-methylbutanoic (2OH3MB) and 3-hydroxybutanoic (3OHB) acids. This method is significant for studying the sensory effects of these compounds in beverages (Gracia-Moreno et al., 2015).
Environmental Science
A study by Niu et al. (2012) focused on the electrochemical mineralization of perfluorocarboxylic acids (PFCAs) in wastewater. This research is crucial for understanding the treatment and degradation of environmentally persistent compounds like PFCAs (Niu et al., 2012).
Synthetic Organic Chemistry
Peng Zhang and C. Wolf (2013) demonstrated the copper-catalyzed scission of pentafluorobutane-1,3-diones to create difluoroenolates. This method allows the synthesis of chiral α,α-difluoro-β-hydroxy ketones, highlighting a synthetic route to 2,2-difluoro-3-hydroxy carboxylic acid (Peng Zhang & Wolf, 2013).
Photocatalysis Research
Li et al. (2012) explored the photocatalytic decomposition of perfluorooctanoic acid using indium oxide. Their research contributes to understanding the mechanisms of decomposition of persistent organic pollutants in the environment (Li et al., 2012).
Novel Synthesis Techniques
Jiménez et al. (2005) presented a new method for synthesizing long-chain 2,2-difluoro-3-hydroxyacids. This approach offers a convenient, efficient pathway for producing these compounds, highlighting the importance of innovative synthetic strategies in organic chemistry (Jiménez et al., 2005).
Biochemical Applications
The work of Setsukinai et al. (2003) in developing novel fluorescence probes for detecting reactive oxygen species is a significant contribution to biochemical research, demonstrating the broader applications of hydroxyacids in analytical methods (Setsukinai et al., 2003).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eyes .
Biochemical Analysis
Biochemical Properties
2,2-Difluoro-3-hydroxypentanoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It is known to interact with enzymes involved in metabolic pathways, potentially acting as an inhibitor or substrate. The hydroxyl group in this compound allows it to form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the presence of fluorine atoms can affect the compound’s reactivity and interaction with biomolecules .
Cellular Effects
This compound has been observed to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with enzymes and proteins within the cell can lead to alterations in metabolic flux and energy production. Furthermore, this compound may impact cell proliferation and apoptosis, depending on the concentration and exposure duration .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific enzymes and proteins. The compound can bind to enzyme active sites, either inhibiting or activating their function. This binding can lead to changes in enzyme conformation and activity, ultimately affecting metabolic pathways. Additionally, this compound may influence gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions, but its effects on cellular function can change with prolonged exposure. Long-term studies have indicated potential cumulative effects on cellular metabolism and gene expression .
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At lower doses, the compound may exhibit minimal toxicity and can be used to study its biochemical properties. At higher doses, this compound may cause adverse effects, including toxicity and disruption of normal cellular functions. It is crucial to determine the appropriate dosage to avoid potential harmful effects in animal studies .
Metabolic Pathways
This compound is involved in various metabolic pathways. It can be metabolized by enzymes such as dehydrogenases and oxidases, leading to the formation of intermediate metabolites. These metabolites can further participate in biochemical reactions, influencing metabolic flux and the levels of other metabolites. The presence of fluorine atoms in the compound can also affect its metabolic stability and reactivity .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments. Its localization and accumulation within cells can influence its biochemical activity and interactions with other biomolecules .
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It can be targeted to specific compartments or organelles within the cell, depending on its chemical properties and interactions with targeting signals or post-translational modifications. The subcellular localization of this compound can affect its activity and function, influencing cellular processes and metabolic pathways .
Properties
IUPAC Name |
2,2-difluoro-3-hydroxypentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8F2O3/c1-2-3(8)5(6,7)4(9)10/h3,8H,2H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFXUHFTSMNNLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C(=O)O)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40710217 | |
Record name | 2,2-Difluoro-3-hydroxypentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40710217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1233233-76-5 | |
Record name | 2,2-Difluoro-3-hydroxypentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40710217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-difluoro-3-hydroxypentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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